N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-[2,6-di(propan-2-yl)phenyl]-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H26N2O2/c1-7-16-17(13(6)23-21-16)19(22)20-18-14(11(2)3)9-8-10-15(18)12(4)5/h8-12H,7H2,1-6H3,(H,20,22)
• InChI Key: INKCRQFALOMVMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=C(C=CC=C2C(C)C)C(C)C)C
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide, also known as A-796260, is a synthetic compound that belongs to the class of isoxazolecarboxamides. It has gained attention in the scientific community due to its potential as a selective antagonist of the cannabinoid receptor type 2 (CB2).

Mechanism of Action

N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide acts as a competitive antagonist of the CB2 receptor, blocking the binding of endogenous and exogenous cannabinoids to the receptor. This results in the inhibition of downstream signaling pathways, including the activation of mitogen-activated protein kinases (MAPKs) and the production of proinflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in preclinical studies, reducing the production of proinflammatory cytokines and chemokines in immune cells. It has also been shown to have potential as an analgesic agent, reducing pain in animal models of inflammatory and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide is its selectivity for the CB2 receptor, allowing for more specific targeting of this receptor compared to non-selective cannabinoids. However, one limitation is its relatively low potency compared to other CB2 antagonists, requiring higher concentrations for effective inhibition of the receptor.

Future Directions

For research on N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide include further preclinical studies to evaluate its potential as a therapeutic agent for inflammatory and autoimmune diseases, cancer, and neurodegenerative disorders. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound will be important for determining its safety and efficacy in human clinical trials. Finally, the development of more potent and selective CB2 antagonists based on the structure of this compound may lead to the discovery of new therapeutic agents for these conditions.

Scientific Research Applications

N-(2,6-diisopropylphenyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential as a selective CB2 antagonist. The CB2 receptor is primarily expressed in immune cells and has been implicated in a variety of pathological conditions, including inflammatory and autoimmune diseases, cancer, and neurodegenerative disorders. This compound has shown promising results in preclinical studies as a potential therapeutic agent for these conditions.